![molecular formula C11H7BrClNO4S2 B7570915 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid](/img/structure/B7570915.png)
5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid
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Overview
Description
5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid, also known as BTPSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTPSA is a member of the sulfonamide family, which is known for its wide range of biological activities.
Mechanism of Action
The mechanism of action of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase IX through the formation of a covalent bond with the enzyme's active site. This compound is also thought to interact with metal ions through its sulfonamide group, leading to the formation of stable complexes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in various cancers. The inhibition of this enzyme has been suggested as a potential therapeutic strategy for the treatment of cancer. This compound has also been shown to interact with metal ions, leading to the formation of stable complexes. This property has been exploited for the development of fluorescent probes for the detection of metal ions in biological samples.
Advantages and Limitations for Lab Experiments
The synthesis of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid is a relatively simple process that can be carried out in the laboratory with ease. This compound has also been shown to exhibit potent inhibitory activity against carbonic anhydrase IX and to interact with metal ions, making it a useful tool for research in various fields. However, the use of this compound in biological experiments may be limited by its potential toxicity and the need for further studies to establish its safety profile.
Future Directions
There are several future directions for the research on 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid. One potential direction is the development of this compound-based fluorescent probes for the detection of metal ions in biological samples. Another direction is the synthesis of novel polymers using this compound as a building block, which could have potential applications in material science. Further studies are also needed to establish the safety profile of this compound and its potential use as a therapeutic agent for the treatment of cancer.
Synthesis Methods
The synthesis of 5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid involves the reaction of 5-bromo-2-chlorobenzoic acid with thiophene-2-sulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with a reducing agent to yield the final product. The synthesis of this compound is a relatively simple process that can be carried out in the laboratory with ease.
Scientific Research Applications
5-[(5-Bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been shown to exhibit potent inhibitory activity against carbonic anhydrase IX, a tumor-associated enzyme that is overexpressed in various cancers. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples. In material science, this compound has been used as a building block for the synthesis of novel polymers with unique properties. In environmental science, this compound has been used as a model compound to study the fate and transport of sulfonamides in the environment.
Properties
IUPAC Name |
5-[(5-bromothiophen-2-yl)sulfonylamino]-2-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrClNO4S2/c12-9-3-4-10(19-9)20(17,18)14-6-1-2-8(13)7(5-6)11(15)16/h1-5,14H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMXBSNWKOWPSEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NS(=O)(=O)C2=CC=C(S2)Br)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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